Cas no 61981-66-6 (9-Acridinamine, 2-chloro-N-methyl-)

• Product Name: 9-Acridinamine, 2-chloro-N-methyl-
• CAS No: 61981-66-6
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 461723
• PubChem ID: 12296131
• Update Time: 2025-04-19

9-Acridinamine, 2-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, 2-chloro-N-methyl-
• 2-chloro-N-methylacridin-9-amine
• DTXSID50485565
• 61981-66-6

• Inchi： 1S/C14H11ClN2/c1-16-14-10-4-2-3-5-12(10)17-13-7-6-9(15)8-11(13)14/h2-8H,1H3,(H,16,17)
• InChI Key： OGWPKFYGMQCDNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)NC

Computed Properties

• Exact Mass: 242.06123
• Monoisotopic Mass: 242.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92